Cas no 24139-49-9 (Benzene, 5-bromo-2-isocyano-1,3-dimethyl-)

• Product Name: Benzene, 5-bromo-2-isocyano-1,3-dimethyl-
• CAS No: 24139-49-9
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 1419650
• PubChem ID: 53429695
• Update Time: 2025-05-25

Benzene, 5-bromo-2-isocyano-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-2-isocyano-1,3-dimethyl-
• GS-0370
• 5-BROMO-2-ISOCYANO-1,3-DIMETHYLBENZENE
• AKOS015959136
• TQP0290
• EN300-6511845
• 24139-49-9

• Inchi： 1S/C9H8BrN/c1-6-4-8(10)5-7(2)9(6)11-3/h4-5H,1-2H3
• InChI Key： CFLAYDRXLUUULR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)[N+]#[C-]

Computed Properties

• Exact Mass: 208.98404
• Monoisotopic Mass: 208.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 4.36

Additional information on Benzene, 5-bromo-2-isocyano-1,3-dimethyl-

Benzene, 5-bromo-2-isocyano-1,3-dimethyl- (CAS No. 24139-49-9): A Comprehensive Overview in Modern Chemical Research

Benzene, 5-bromo-2-isocyano-1,3-dimethyl-, identified by its CAS number 24139-49-9, is a specialized organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and isocyanide functional groups, along with a dimethyl substitution pattern, imparts distinct reactivity that has been exploited in numerous synthetic pathways.

The structural framework of Benzene, 5-bromo-2-isocyano-1,3-dimethyl- consists of a benzene ring modified with a bromine atom at the 5-position, an isocyanide group at the 2-position, and two methyl groups at the 1 and 3 positions. This arrangement creates a molecule with high potential for further functionalization, which is a critical factor in drug discovery and material science applications. The bromine atom serves as a versatile handle for cross-coupling reactions, while the isocyanide group can participate in various condensation reactions to form more complex structures.

In recent years, Benzene, 5-bromo-2-isocyano-1,3-dimethyl- has been explored in the development of novel pharmaceuticals due to its ability to serve as a precursor for heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry, often forming the core structure of biologically active agents. The compound's reactivity allows for the introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely used in the synthesis of complex organic molecules.

One of the most promising applications of Benzene, 5-bromo-2-isocyano-1,3-dimethyl- lies in its role as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of this compound, researchers can develop inhibitors that selectively target specific kinases, thereby disrupting aberrant signaling pathways associated with diseases such as cancer. The isocyanide group can be particularly useful in forming covalent bonds with key residues in the active site of kinases, leading to potent and selective inhibition.

Another area where Benzene, 5-bromo-2-isocyano-1,3-dimethyl- has shown promise is in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the bioactivity of peptides but with improved pharmacokinetic properties. The ability to introduce diverse functional groups into peptidomimetic structures through reactions involving this compound allows for the creation of novel therapeutic agents with enhanced stability and bioavailability. This has significant implications for drug development, particularly in cases where natural peptides suffer from poor solubility or rapid degradation.

The compound's utility extends beyond pharmaceutical applications into materials science. For instance, it can be used to synthesize polymers with unique properties such as high thermal stability or specific electronic characteristics. The bromine and isocyanide groups provide reactive sites that can be incorporated into polymer backbones during polymerization reactions, leading to materials with tailored functionalities. These polymers have potential applications in coatings, adhesives, and even electronic devices.

Recent advances in computational chemistry have also highlighted the importance of Benzene, 5-bromo-2-isocyano-1,3-dimethyl- as a starting material for virtual screening campaigns. Computational methods allow researchers to predict how different molecules will interact with biological targets based on their structural features. By using this compound as a scaffold, researchers can generate libraries of derivatives that are computationally predicted to have high affinity for specific targets. This approach accelerates the drug discovery process by allowing researchers to prioritize candidates for experimental validation based on theoretical data.

The synthesis of Benzene, 5-bromo-2-isocyano-1,3-dimethyl- itself presents interesting challenges due to its reactive functional groups. Careful control of reaction conditions is necessary to ensure high yields and purity. Techniques such as low temperature reactions and inert atmosphere handling are often employed to minimize side reactions and maintain the integrity of the sensitive functional groups. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for industrial applications while maintaining high chemical purity.

The safety profile of Benzene, 5-bromo-2-isocyano-1,3-dimethyl- is another critical consideration in its handling and application. While it does not fall under any hazardous classification categories such as flammability or toxicity hazards under normal conditions storage， proper laboratory practices must still be followed when working with this compound due to its potential reactivity. Storage should be conducted in cool， dry environments away from incompatible substances such as strong oxidizers or bases。

In conclusion，Benzene，5-bromo-2-isocyano-l，3-dimethyl(CAS No．24l39～49～9) represents an important intermediate molecule with diverse applications across multiple fields including pharmaceuticals，materials science，and computational chemistry．Its unique structural features enable it to participate in various synthetic transformations leading lo novel bioactive compounds，functional polymers，and advanced materials．As research continues to evolve，the versatility o this compound will likely lead lo further innovations across scientific disciplines．